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Compound of Interest

Methyl 2-(3-
Compound Name: )
aminophenoxy)acetate

Cat. No.: B3106341

Methyl 2-(3-aminophenoxy)acetate is a chemical compound with potential as a building block
in the synthesis of more complex molecules for drug discovery. However, a comprehensive
review of publicly available scientific literature and patent databases reveals a notable absence
of specific case studies detailing its direct application in the development of drug candidates.
While the broader class of phenoxyacetic acid derivatives has been explored for various
therapeutic targets, specific examples originating from Methyl 2-(3-aminophenoxy)acetate

are not prominently documented.

Chemical Properties and Potential as a Scaffold

Methyl 2-(3-aminophenoxy)acetate possesses a versatile structure for medicinal chemistry
applications. The molecule contains several key functional groups that can be readily modified:
an aniline-like amino group, a phenoxy ether linkage, and a methyl ester. These features allow
for its use as a scaffold to introduce diverse chemical functionalities and explore structure-
activity relationships.
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Property Value Source
Molecular Formula CoH11NOs3 [1]
Molecular Weight 181.19 g/mol [1]
IUPAC Name metyl (3 [1]

aminophenoxy)acetate

CAS Number 158196-47-5 [1]

The phenoxyacetic acid moiety, in a general sense, is present in various compounds with
demonstrated biological activities, including antibacterial, antifungal, and anti-inflammatory
properties.[2] This suggests that derivatives of Methyl 2-(3-aminophenoxy)acetate could
potentially be synthesized to target a range of biological pathways.

Synthetic Utility

The chemical reactivity of Methyl 2-(3-aminophenoxy)acetate makes it a useful starting
material for creating libraries of compounds for high-throughput screening. The amino group
can be acylated, alkylated, or used in coupling reactions to introduce a variety of substituents.
The ester can be hydrolyzed to the corresponding carboxylic acid, which can then be converted
to amides or other ester derivatives.

Below is a generalized workflow illustrating the potential synthetic transformations of Methyl 2-

G/Iethyl 2-(3-aminophenoxy)acetat9

(3-aminophenoxy)acetate.

R-X H20 or R2NH
Amine Modification Ester Modification
(e.g., Acylation, Alkylation) (e.g., Hydrolysis, Amidation)

'y

G)iverse Chemical Library
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Methyl 2-(3-aminophenoxy)acetate | COH11NO3 | CID 10678961 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. jetir.org [jetir.org]

 To cite this document: BenchChem. [Methyl 2-(3-aminophenoxy)acetate in Drug Discovery: A
Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3106341#case-studies-of-methyl-2-3-aminophenoxy-
acetate-in-drug-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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